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Compound of Interest

Compound Name: N-Methyldiacetamide

Cat. No.: B072989

Despite a comprehensive review of scientific literature and patent databases, there is currently
no publicly available information detailing the specific application of N-Methyldiacetamide
(CAS No. 1113-68-4), also known as N,N-diacetylmethylamine, in the synthesis of
pharmaceutical drugs. While the field of pharmaceutical development is vast and ever-evolving,
the role of this particular chemical entity as a solvent, reagent, or intermediate in the
manufacturing of active pharmaceutical ingredients (APIs) is not documented in accessible
scientific journals, patents, or technical literature.

Researchers, scientists, and drug development professionals often explore a wide array of
amides for their unique properties as solvents and reagents. Compounds structurally related to
N-Methyldiacetamide, such as N-Methylacetamide (NMA) and N,N-Dimethylacetamide
(DMAC), have found utility in the pharmaceutical industry. For instance, N-Methylacetamide is
sometimes used as a solvent in organic synthesis, including in the production of certain
cephalosporins.[1] Similarly, N,N-Dimethylacetamide is a versatile polar aprotic solvent
employed in the synthesis of various APIs and drug intermediates, valued for its ability to
dissolve a wide range of organic and inorganic compounds.[2]

However, it is crucial to note that the properties and reactivity of N-Methyldiacetamide are
distinct from its mono-acetylated and non-acetylated counterparts. The presence of two acetyl
groups on the nitrogen atom significantly alters its electronic and steric characteristics, which in
turn dictates its behavior in chemical reactions. Without specific documented examples, any
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extrapolation of the uses of NMA or DMAc to N-Methyldiacetamide would be purely
speculative.

Currently, publicly accessible data on N-Methyldiacetamide is largely limited to its chemical
and physical properties. For instance, its molecular formula is CSHONO2 and it is registered
under CAS number 1113-68-4.[3]

Conclusion

Based on the available information, N-Methyldiacetamide does not appear to be a commonly
used compound in the synthesis of pharmaceuticals. While the exploration of novel reagents
and solvents is a continuous process in medicinal chemistry, there are no established or
published protocols that feature N-Methyldiacetamide. Therefore, detailed application notes,
experimental protocols, quantitative data, and pathway diagrams for its use in pharmaceutical
synthesis cannot be provided at this time. Researchers interested in the potential applications
of this compound would need to conduct novel exploratory studies to determine its utility in
drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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